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Compound of Interest

Compound Name: p-Cresyl isovalerate

Cat. No.: B1584962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of p-cresyl
isovalerate, a compound of interest in the flavor, fragrance, and pharmaceutical industries.

Understanding the solubility of this ester in various organic solvents is critical for formulation

development, quality control, and toxicological studies. This document compiles available

quantitative and qualitative solubility data and presents a generalized, detailed experimental

protocol for its determination.

Core Physicochemical Properties
p-Cresyl isovalerate, also known as 4-methylphenyl 3-methylbutanoate, is a colorless liquid

with a characteristic tobacco-like, sweet, and herbaceous odor. Its fundamental properties are

summarized below.

Property Value

Molecular Formula C12H16O2

Molecular Weight 192.25 g/mol

CAS Number 55066-56-3

Quantitative Solubility Data
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The following table summarizes the available quantitative data on the solubility of p-cresyl
isovalerate in various solvents at a standard temperature.

Solvent Temperature (°C) Solubility (g/L) Citation

Methanol 25 1491.28 [1]

Ethanol 25 1386.6 [1]

Isopropanol 25 1118.44 [1]

Water 25 0.04568 (estimated) [2]

Qualitative Solubility Data
Qualitative assessments of p-cresyl isovalerate's solubility are also available from various

sources.

Solvent/Solvent Class Solubility Description Citations

Water Insoluble [2][3][4][5]

Oils Soluble [3][4][5]

Alcohol Soluble, Miscible (in ethanol) [2][3][5]

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method
While specific experimental protocols for determining the solubility of p-cresyl isovalerate are

not readily available in the public domain, a generalized and widely accepted methodology, the

shake-flask method, can be employed. This method is suitable for determining the

thermodynamic solubility of a compound in a given solvent.

Objective: To determine the saturation concentration of p-cresyl isovalerate in a specific

organic solvent at a controlled temperature.

Materials:
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p-Cresyl isovalerate (high purity)

Selected organic solvent (analytical grade)

Glass flasks or vials with airtight seals

Orbital shaker with temperature control

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Analytical balance

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

with a suitable detector (e.g., UV-Vis or FID)

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of p-cresyl isovalerate to a flask containing a known volume of

the selected organic solvent. The presence of undissolved solid is crucial to ensure

saturation.

Seal the flask tightly to prevent solvent evaporation.

Equilibration:

Place the flask in an orbital shaker set to a constant temperature (e.g., 25 °C) and

agitation speed (e.g., 150 rpm).

Allow the mixture to equilibrate for a sufficient period, typically 24 to 72 hours, to ensure

that thermodynamic equilibrium is reached. The concentration of the solute in the solvent

should be constant over time.
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Phase Separation:

After equilibration, remove the flask from the shaker and allow the undissolved solid to

settle.

To ensure complete removal of solid particles, centrifuge an aliquot of the supernatant at a

high speed.

Sample Collection and Preparation:

Carefully withdraw a known volume of the clear supernatant using a syringe.

Filter the collected supernatant through a syringe filter into a clean vial to remove any

remaining particulate matter.

Dilute the filtered sample accurately with the same organic solvent to a concentration that

falls within the linear range of the analytical method.

Quantification:

Analyze the diluted sample using a pre-validated HPLC or GC method to determine the

concentration of p-cresyl isovalerate.

Prepare a calibration curve using standard solutions of p-cresyl isovalerate of known

concentrations in the same solvent.

Calculate the original concentration of p-cresyl isovalerate in the saturated solution by

applying the dilution factor.

Data Analysis:

The solubility is reported as the mean concentration from at least three replicate experiments,

typically in units of g/L or mol/L, at the specified temperature.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the shake-flask method for determining

solubility.
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(Orbital shaker at constant temperature)
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(Settling and Centrifugation)

Sample Collection and Filtration
(Syringe and 0.22 µm filter)

Sample Dilution
(To fall within analytical range)

Analytical Quantification
(HPLC or GC)

Data Analysis
(Calculation of solubility)
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Caption: Workflow for solubility determination using the shake-flask method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584962#solubility-of-p-cresyl-isovalerate-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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